Cas no 1095531-81-9 (3-Amino-N-methyl-N-(thiolan-3-yl)propanamide)

• Product Name: 3-Amino-N-methyl-N-(thiolan-3-yl)propanamide
• CAS No: 1095531-81-9
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 4775294
• Update Time: 2023-08-17

3-Amino-N-methyl-N-(thiolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-methyl-N-(thiolan-3-yl)propanamide
• 3-Amino-N-methyl-N-(thiolan-3-yl)propanamide

• Inchi： 1S/C8H16N2OS/c1-10(8(11)2-4-9)7-3-5-12-6-7/h7H,2-6,9H2,1H3
• InChI Key： JYRFJZJIZBJBDV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C(CCN)=O

Computed Properties

• Exact Mass: 188.09833431 g/mol
• Monoisotopic Mass: 188.09833431 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6
• Molecular Weight: 188.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives